Cas no 763130-53-6 (2-CHLORO-3-(3-CHLORO-4-METHYLANILINO)NAPHTHOQUINONE)

• Product Name: 2-CHLORO-3-(3-CHLORO-4-METHYLANILINO)NAPHTHOQUINONE
• CAS No: 763130-53-6
• MF: C₁₇H₁₁Cl₂NO₂
• MW: 332.180742502213
• CID: 890349
• PubChem ID: 3830163
• Update Time: 2025-05-20

2-CHLORO-3-(3-CHLORO-4-METHYLANILINO)NAPHTHOQUINONE Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-3-(3-CHLORO-4-METHYLANILINO)NAPHTHOQUINONE
• SB83483
• JS-2907
• 2-Chloro-3-((3-chloro-4-methylphenyl)amino)naphthalene-1,4-dione
• 2-chloro-3-[(3-chloro-4-methylphenyl)amino]-1,4-dihydronaphthalene-1,4-dione
• 763130-53-6
• 2-chloro-3-(3-chloro-4-methylanilino)naphthalene-1,4-dione
• AKOS005109121
• MFCD05155015

• Inchi： 1S/C17H11Cl2NO2/c1-9-6-7-10(8-13(9)18)20-15-14(19)16(21)11-4-2-3-5-12(11)17(15)22/h2-8,20H,1H3
• InChI Key： WQEIIUPNEMRZGT-UHFFFAOYSA-N
• SMILES： ClC1C(C2C=CC=CC=2C(C=1NC1C=CC(C)=C(C=1)Cl)=O)=O

Computed Properties

• Exact Mass: 331.0166840g/mol
• Monoisotopic Mass: 331.0166840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-CHLORO-3-(3-CHLORO-4-METHYLANILINO)NAPHTHOQUINONE

Introduction to 2-CHLORO-3-(3-CHLORO-4-METHYLANILINO)NAPHTHOQUINONE (CAS No. 763130-53-6)

2-CHLORO-3-(3-CHLORO-4-METHYLANILINO)NAPHTHOQUINONE, identified by its CAS number 763130-53-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This naphthoquinone derivative exhibits a unique structural framework that has garnered attention for its potential biological activities and mechanistic insights into its interactions with biological targets. The presence of multiple chlorine substituents and an anilino group introduces specific electronic and steric properties, making it a versatile scaffold for further chemical modifications and functionalization.

The chemical structure of 2-CHLORO-3-(3-CHLORO-4-METHYLANILINO)NAPHTHOQUINONE consists of a naphthoquinone core, which is a well-known pharmacophore in medicinal chemistry, coupled with chlorinated aromatic rings and an anilino moiety. This arrangement not only enhances the compound's solubility and bioavailability but also modulates its reactivity towards various biological systems. The dual functionality of the chlorine atoms allows for selective interactions with enzymes and receptors, which is crucial for developing targeted therapies.

In recent years, the investigation of naphthoquinones has expanded significantly due to their broad spectrum of biological activities. These compounds have been reported to exhibit antimicrobial, antitumor, anti-inflammatory, and antioxidant properties. Among these, 2-CHLORO-3-(3-CHLORO-4-METHYLANILINO)NAPHTHOQUINONE has shown particular promise in preclinical studies as a potential candidate for treating various diseases. Its ability to inhibit specific enzymes and interfere with signaling pathways makes it an attractive molecule for drug discovery efforts.

One of the most compelling aspects of 2-CHLORO-3-(3-CHLORO-4-METHYLANILINO)NAPHTHOQUINONE is its mechanism of action. Studies have demonstrated that this compound can interact with cellular components such as proteins and nucleic acids, leading to modulation of critical biological processes. For instance, it has been shown to inhibit the activity of certain kinases, which are key regulators of cell proliferation and survival. Additionally, its ability to generate reactive oxygen species (ROS) suggests that it may also have therapeutic effects in conditions where oxidative stress plays a role.

The synthesis of 2-CHLORO-3-(3-CHLORO-4-METHYLANILINO)NAPHTHOQUINONE involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of chlorine atoms at specific positions on the aromatic rings necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Advances in synthetic methodologies have enabled researchers to optimize these processes, making it feasible to produce larger quantities of the compound for further investigation.

Recent research has also focused on the derivatives of 2-CHLORO-3-(3-CHLORO-4-METHYLANILINO)NAPHTHOQUINONE, exploring how modifications to its structure can enhance its biological activity or reduce toxicity. For example, replacing one or more chlorine atoms with other functional groups has led to compounds with improved solubility or selectivity for certain targets. These modifications highlight the flexibility of the naphthoquinone scaffold and open up new avenues for drug development.

The pharmacokinetic properties of 2-CHLORO-3-(3-CHLORO-4-METHYLANILINO)NAPHTHOQUINONE are another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preliminary studies suggest that this compound exhibits moderate bioavailability and undergoes metabolism via specific enzymatic pathways. This information is critical for designing clinical trials and predicting dosing regimens.

In conclusion, 2-CHLORO-3-(3-CHLORO-4-METHYLANILINO)NAPHTHOQUINONE (CAS No. 763130-53-6) represents a promising lead compound in pharmaceutical research due to its unique structural features and potential biological activities. Its mechanism of action, synthetic accessibility, and pharmacokinetic profile make it an attractive candidate for further development into novel therapeutics. As research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in addressing unmet medical needs.